Cas no 10496-76-1 (4-Methylene-1-pyrazoline)

4-Methylene-1-pyrazoline structure
4-Methylene-1-pyrazoline structure
Product Name:4-Methylene-1-pyrazoline
CAS No:10496-76-1
MF:C4H6N2
MW:82.1038403511047
CID:2657124
PubChem ID:5324719
Update Time:2024-02-27

4-Methylene-1-pyrazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Methylene-1,2-diazacyclopentene
    • 4-Methylene-1-pyrazoline
    • 4,5-Dihydro-4-methylene-3H-pyrazole
    • 3H-Pyrazole, 4,5-dihydro-4-methylene-
    • InChI=1/C4H6N2/c1-4-2-5-6-3-4/h1-3H
    • Inchi: 1S/C4H6N2/c1-4-2-5-6-3-4/h1-3H2
    • InChI Key: HEPNIHPVRLJVFS-UHFFFAOYSA-N
    • SMILES: N1CC(=C)CN=1

Computed Properties

  • Exact Mass: 82.053098200g/mol
  • Monoisotopic Mass: 82.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 83.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.7
  • XLogP3: 0.4
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.